Cas no 256923-40-7 (3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one)

• Product Name: 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one
• CAS No: 256923-40-7
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• CID: 5958568
• PubChem ID: 22648306
• Update Time: 2025-06-08

3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 866473-07-6
• SCHEMBL5766462
• 256923-40-7
• Z2412196268
• 3-nitro-7-(trifluoromethyl)-4-quinolinol
• EN300-7546650
• AKOS016339155
• 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one
• 3-NITRO-7-(TRIFLUOROMETHYL)QUINOLIN-4-OL

• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)5-1-2-6-7(3-5)14-4-8(9(6)16)15(17)18/h1-4H,(H,14,16)
• InChI Key： ZIRHWMYKKSGROE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C(=CNC=2C=1)[N+](=O)[O-])=O)(F)F

Computed Properties

• Exact Mass: 258.02522651g/mol
• Monoisotopic Mass: 258.02522651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one

Comprehensive Overview of 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one (CAS No. 256923-40-7)

3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one (CAS No. 256923-40-7) is a specialized organic compound belonging to the quinoline derivatives family. This compound has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. The presence of both nitro and trifluoromethyl groups in its molecular framework makes it a subject of interest for researchers exploring novel bioactive molecules and advanced materials.

In the context of current scientific trends, 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one is often discussed in relation to its potential role in drug discovery. The quinoline scaffold is a well-known pharmacophore, and modifications such as the introduction of nitro and trifluoromethyl groups can significantly alter its biological activity. Researchers are particularly interested in its potential as an intermediate for synthesizing compounds with antimicrobial, anticancer, or anti-inflammatory properties. This aligns with the growing demand for new therapeutic agents to address global health challenges.

Another area of interest is the compound's application in material science. The trifluoromethyl group is known for its electron-withdrawing properties, which can enhance the stability and performance of organic electronic materials. As the demand for high-efficiency organic light-emitting diodes (OLEDs) and photovoltaic cells increases, compounds like 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one are being explored for their potential contributions to these technologies.

From a synthetic chemistry perspective, the preparation of 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one involves multi-step reactions, often starting from readily available quinoline precursors. The introduction of the nitro group typically involves nitration under controlled conditions, while the trifluoromethyl group can be incorporated via various methods, including radical trifluoromethylation or the use of trifluoromethylating reagents. These synthetic routes are frequently optimized to improve yield and purity, reflecting the compound's value in research and industrial applications.

Environmental and safety considerations are also critical when working with 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one. While it is not classified as a hazardous substance under standard regulations, proper handling and disposal protocols should always be followed to minimize any potential risks. This is particularly relevant given the increasing emphasis on green chemistry and sustainable practices in chemical research and manufacturing.

In summary, 3-Nitro-7-(trifluoromethyl)quinolin-4(1H)-one (CAS No. 256923-40-7) is a versatile compound with promising applications in both pharmaceutical and material sciences. Its unique structural features, including the nitro and trifluoromethyl groups, make it a valuable subject for ongoing research. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and technology.